N-(2-{[2-(3-methylphenoxy)acetyl]amino}ethyl)isonicotinamide

• IUPAC Name: N-[2-[[2-(3-methylphenoxy)acetyl]amino]ethyl]pyridine-4-carboxamide
• InChI: InChI=1S/C17H19N3O3/c1-13-3-2-4-15(11-13)23-12-16(21)19-9-10-20-17(22)14-5-7-18-8-6-14/h2-8,11H,9-10,12H2,1H3,(H,19,21)(H,20,22)
• InChI Key: JSFJWPNRHJWLNX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCC(=O)NCCNC(=O)C2=CC=NC=C2
• Molecular Formula: C17H19N3O3
• Molecular Weight: 313.35 g/mol
• Solubility: 42.3 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(2-{[2-(3-methylphenoxy)acetyl]amino}ethyl)isonicotinamide, also known as MI-219, is a small molecule inhibitor that has shown promising results in the field of cancer research. MI-219 belongs to the class of MDM2 inhibitors, which target the interaction between MDM2 and p53, a tumor suppressor protein.

Mechanism of Action

MDM2 is an E3 ubiquitin ligase that binds to p53 and promotes its degradation. N-(2-{[2-(3-methylphenoxy)acetyl]amino}ethyl)isonicotinamide binds to the hydrophobic pocket of MDM2 and disrupts the interaction between MDM2 and p53, leading to the stabilization and activation of p53. Activated p53 induces cell cycle arrest, DNA repair, and apoptosis, leading to cancer cell death.
Biochemical and Physiological Effects:
N-(2-{[2-(3-methylphenoxy)acetyl]amino}ethyl)isonicotinamide has been shown to induce apoptosis and cell cycle arrest in cancer cells, leading to tumor regression in preclinical studies. N-(2-{[2-(3-methylphenoxy)acetyl]amino}ethyl)isonicotinamide has also been shown to enhance the efficacy of chemotherapy and radiation therapy in cancer treatment. N-(2-{[2-(3-methylphenoxy)acetyl]amino}ethyl)isonicotinamide has minimal toxicity in normal cells, making it a promising candidate for cancer therapy.

Advantages and Limitations for Lab Experiments

N-(2-{[2-(3-methylphenoxy)acetyl]amino}ethyl)isonicotinamide has several advantages for lab experiments, including its high potency, specificity, and selectivity for MDM2 inhibition. N-(2-{[2-(3-methylphenoxy)acetyl]amino}ethyl)isonicotinamide has also been shown to have minimal toxicity in normal cells, making it a safe and effective candidate for cancer therapy. However, N-(2-{[2-(3-methylphenoxy)acetyl]amino}ethyl)isonicotinamide has limitations in terms of its solubility and stability, which may affect its efficacy and bioavailability.

Future Directions

For N-(2-{[2-(3-methylphenoxy)acetyl]amino}ethyl)isonicotinamide include the development of more potent and stable analogs, the identification of biomarkers for patient selection, and the evaluation of combination therapies with other cancer drugs. N-(2-{[2-(3-methylphenoxy)acetyl]amino}ethyl)isonicotinamide has the potential to revolutionize cancer therapy and improve patient outcomes.

Scientific Research Applications

N-(2-{[2-(3-methylphenoxy)acetyl]amino}ethyl)isonicotinamide has been extensively studied in cancer research due to its ability to inhibit the interaction between MDM2 and p53, leading to the activation of the p53 pathway and subsequent cancer cell death. N-(2-{[2-(3-methylphenoxy)acetyl]amino}ethyl)isonicotinamide has shown promising results in preclinical studies in various cancer types, including breast, lung, colon, and leukemia. N-(2-{[2-(3-methylphenoxy)acetyl]amino}ethyl)isonicotinamide has also been shown to enhance the efficacy of chemotherapy and radiation therapy in cancer treatment.